Cas no 1804019-06-4 (4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804019-06-4
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 4930669
• Update Time: 2025-05-20

4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)17-6-3(1-11)5(12)4(2-13-6)14(15)16/h2H,1,11H2,(H2,12,13)
• InChI Key： YTVPUUNDBLTABC-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C(=CN=1)[N+](=O)[O-])N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine

Chemical Profile of 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804019-06-4)

4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804019-06-4, is a sophisticated heterocyclic compound featuring a pyridine core with multiple functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. The presence of an amino group, a nitro group, a trifluoromethoxy group, and an aminomethyl substituent contributes to its unique chemical properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural configuration of 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine positions it as a versatile intermediate in the synthesis of more complex molecules. The pyridine ring, a common motif in bioactive compounds, serves as a privileged scaffold due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The nitro group introduces electrophilic reactivity, enabling further functionalization, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. The aminomethyl side chain provides opportunities for further derivatization, including the formation of amides, ureas, or other bioconjugates.

In recent years, there has been growing interest in developing novel therapeutic agents based on nitrogen-containing heterocycles. Pyridine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. For instance, studies have demonstrated the potential of nitro-substituted pyridines as inhibitors of enzymes involved in inflammation and cancer metabolism. The compound 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine represents an advanced derivative with the potential to address these challenges.

The nitro group in this molecule is particularly noteworthy for its reactivity and biological significance. Nitro compounds can undergo reduction to form amine derivatives, which are often biologically active. This transformation is relevant in drug development, where redox-active compounds can modulate signaling pathways by acting as prodrugs or direct inhibitors. Additionally, the trifluoromethoxy group is known for its ability to enhance binding affinity and metabolic resistance, making it a desirable feature in drug candidates targeting recalcitrant diseases.

Recent advances in computational chemistry have enabled the rapid screening of such complex molecules for potential therapeutic applications. Molecular docking studies have been employed to evaluate the binding interactions of 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in diseases like cancer and neurodegeneration. Furthermore, the presence of multiple functional groups allows for fine-tuning of pharmacokinetic properties through structural modifications.

The aminomethyl side chain presents an additional layer of complexity and utility. This moiety can be used to link the core pyridine scaffold to other pharmacophores or biomolecules via covalent bonds. Such conjugation strategies are employed in the development of antibody-drug conjugates (ADCs) and peptidomimetics, where the pyridine derivative serves as a linker or payload component. The flexibility of the aminomethyl group also allows for stereoselective modifications, which can influence drug efficacy and safety profiles.

From a synthetic perspective, 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine offers a rich platform for exploring novel synthetic methodologies. The combination of electron-withdrawing and electron-donating groups on the pyridine ring facilitates diverse reactions such as nucleophilic substitution, metal-catalyzed cross-coupling, and oxidation-reduction processes. These reactions are essential for constructing more complex derivatives with tailored biological activities.

In conclusion, 4-Amino-3-(aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804019-06-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As computational methods continue to improve and synthetic strategies evolve, this molecule is poised to play a crucial role in developing next-generation therapeutics.